Cas no 80480-06-4 (Dodecanoic acid, 4-ethyl-)

• Product name: Dodecanoic acid, 4-ethyl-
• CAS No: 80480-06-4
• MF: C₁₄H₂₈O₂
• MW: 228.37092
• CID: 705564
• PubChem ID: 19021218

Dodecanoic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 4-ethyl-
• 4-ethyldodecanoic acid
• DTXSID60597461
• SCHEMBL9155678
• 80480-06-4

• Inchi： InChI=1S/C14H28O2/c1-3-5-6-7-8-9-10-13(4-2)11-12-14(15)16/h13H,3-12H2,1-2H3,(H,15,16)
• InChI Key： ULKFSFASBGFJGT-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 228.208930132g/mol
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 5.7